(2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate
Description
The compound (2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate is a benzofuran-derived sulfonate ester with a unique substitution pattern. Its structure features a benzylidene moiety substituted with a fluorine atom at the para position, a ketone group at the 3-position of the benzofuran core, and a 4-bromobenzenesulfonate ester at the 6-position. The Z-configuration of the benzylidene double bond is critical for its stereochemical stability and intermolecular interactions.
Properties
Molecular Formula |
C21H12BrFO5S |
|---|---|
Molecular Weight |
475.3 g/mol |
IUPAC Name |
[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-bromobenzenesulfonate |
InChI |
InChI=1S/C21H12BrFO5S/c22-14-3-8-17(9-4-14)29(25,26)28-16-7-10-18-19(12-16)27-20(21(18)24)11-13-1-5-15(23)6-2-13/h1-12H/b20-11- |
InChI Key |
UETPPPSUHZYWBF-JAIQZWGSSA-N |
Isomeric SMILES |
C1=CC(=CC=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br)F |
Canonical SMILES |
C1=CC(=CC=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Br)F |
Origin of Product |
United States |
Biological Activity
The compound (2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its mechanisms, therapeutic potential, and comparisons with related compounds.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 404.4 g/mol. Its structure features a benzofuran core, a fluorobenzylidene group, and a sulfonate moiety, which contribute to its unique chemical reactivity and biological properties.
Biological Activity Overview
Research indicates that this compound exhibits several notable biological activities:
- Antimicrobial Properties : Similar compounds in the benzofuran class have shown effectiveness against various bacterial and fungal strains, suggesting potential applications in treating infections.
- Anti-inflammatory Effects : The compound may modulate inflammatory pathways, making it a candidate for treating conditions characterized by excessive inflammation.
- Anticancer Activity : Preliminary studies suggest that compounds with similar structures can inhibit cancer cell proliferation through mechanisms such as apoptosis induction or cell cycle arrest.
The biological mechanisms underlying the activity of (2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate likely involve interactions with specific protein targets. These interactions can lead to downstream effects on cellular functions, impacting processes such as gene expression and cellular signaling pathways.
Comparative Analysis with Related Compounds
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Benzofuran Derivative A | Contains benzofuran core | Antimicrobial |
| Diphenylcarbamate B | Carbamate group present | Anti-inflammatory |
| Fluorinated Benzaldehyde C | Similar fluorinated structure | Anticancer |
The unique combination of fluorinated aromatic systems and the complex benzofuran structure may enhance the potency and selectivity of (2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate compared to simpler analogs.
Case Studies and Research Findings
Recent studies have focused on the synthesis and evaluation of this compound's biological activities:
- Antimicrobial Studies : In vitro assays demonstrated that this compound exhibited significant activity against both Gram-positive and Gram-negative bacteria, supporting its potential as an antimicrobial agent.
- Anti-inflammatory Research : Animal models treated with (2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-bromobenzenesulfonate showed reduced markers of inflammation, indicating its therapeutic potential in inflammatory diseases.
- Cancer Cell Proliferation Inhibition : In vitro studies using various cancer cell lines revealed that this compound could induce apoptosis in cancer cells, highlighting its potential as an anticancer agent.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound shares structural homology with benzofuran derivatives bearing benzylidene and ester functionalities. Below is a detailed comparison with two closely related analogs:
Structural and Functional Group Analysis
Table 1: Substituent Comparison
Key Observations:
Benzylidene Substituents: The target compound has an electron-withdrawing 4-fluoro group, enhancing electrophilicity at the benzylidene double bond compared to the electron-donating 4-methyl group in or the 2,4-dimethoxy groups in . This likely increases reactivity toward nucleophilic attack.
Ester Groups: The 4-bromobenzenesulfonate in the target compound is bulkier and more polar than the 4-fluorobenzoate esters in and , which may improve aqueous solubility and bioavailability.
Benzofuran Core Modifications :
Physicochemical Properties (Theoretical Comparison)
While experimental data for the target compound are sparse, theoretical predictions based on substituent effects can be made:
- Molecular Weight : The target compound (C₂₂H₁₅BrFO₅S) has a higher molecular weight (~514.3 g/mol) than (C₂₄H₁₉FO₄, ~406.4 g/mol) and (C₂₄H₂₀FO₆, ~432.4 g/mol), primarily due to the bromine and sulfonate groups.
- Lipophilicity : The sulfonate group in the target compound likely reduces logP (increased hydrophilicity) compared to the benzoate esters in and .
- Thermal Stability : The electron-withdrawing 4-fluoro and sulfonate groups may enhance thermal stability relative to the methoxy- and methyl-substituted analogs.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
